Cas no 13504-72-8 (Acetic acid,2-cyano-2-(triphenylphosphoranylidene)-, ethyl ester)
13504-72-8 structure
Product Name:Acetic acid,2-cyano-2-(triphenylphosphoranylidene)-, ethyl ester
CAS No:13504-72-8
MF:C23H20NO2P
MW:373.384166717529
CID:221355
PubChem ID:314258
Update Time:2025-04-19
Acetic acid,2-cyano-2-(triphenylphosphoranylidene)-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Acetic acid,2-cyano-2-(triphenylphosphoranylidene)-, ethyl ester
- ethyl 2-cyano-2-(triphenyl-λ<sup>5</sup>-phosphanylidene)acetate
- < cyano(ethoxycarbonyl)methylene> triphenylphosphorane
- AC1L7P8N
- AJ-804
- ethoxycarbonylcyanomethylenetriphenylphosphorane
- ethyl cyano(triphenylphosphoranylidene)acetate
- NSC231542
- Triphenylphosphin-(ethoxycarbonyl-cyan-methylen)
- 13504-72-8
- AJ-804/11075004
- NSC-231542
- DTXSID70310749
- ethyl 2-cyano-2-(triphenyl-lambda5-phosphanylidene)acetate
-
- Inchi: 1S/C23H20NO2P/c1-2-26-23(25)22(18-24)27(19-12-6-3-7-13-19,20-14-8-4-9-15-20)21-16-10-5-11-17-21/h3-17H,2H2,1H3
- InChI Key: ZTDOSQRNLVWAJF-UHFFFAOYSA-N
- SMILES: P(=C(C#N)C(=O)OCC)(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1
Computed Properties
- Exact Mass: 373.1233
- Monoisotopic Mass: 373.123
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 27
- Rotatable Bond Count: 6
- Complexity: 547
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 50.1Ų
Experimental Properties
- Density: 1.2
- Boiling Point: 518.1°C at 760 mmHg
- Flash Point: 267.2°C
- Refractive Index: 1.608
- PSA: 50.09
- LogP: 3.23958
Acetic acid,2-cyano-2-(triphenylphosphoranylidene)-, ethyl ester Related Literature
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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